Cas no 2308475-44-5 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid
• CAS No: 2308475-44-5
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6123163
• PubChem ID: 165555720
• Update Time: 2025-05-20

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid
• EN300-1549287
• 2308475-44-5
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pent-4-ynoic acid

• Inchi： 1S/C24H24N2O5/c1-3-8-21(23(28)29)26-22(27)13-15(2)25-24(30)31-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h1,4-7,9-12,15,20-21H,8,13-14H2,2H3,(H,25,30)(H,26,27)(H,28,29)/t15-,21?/m1/s1
• InChI Key： GUIBRDCDKRITAD-RBFZIWAESA-N
• SMILES： O(C(N[C@H](C)CC(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic Acid: A Comprehensive Overview

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid, with CAS No. 2308475-44-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a pentynoic acid component. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the molecule. This protection is essential during the synthesis of peptides and other nitrogen-containing compounds, as it prevents unwanted side reactions. The butanamide moiety further enhances the molecule's versatility by introducing an amide bond, which is known for its stability and bioavailability. The pentynoic acid component adds an alkyne functionality, which is valuable in click chemistry and other conjugation reactions.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. For instance, researchers have explored its use as a building block in the synthesis of peptidomimetics, which are compounds designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in drug design, this compound has also been utilized in the development of novel materials. The alkyne functionality present in the pentynoic acid group has been exploited in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a type of click chemistry that forms stable triazole linkages. This has led to the creation of cross-linked polymers and other advanced materials with applications in drug delivery and tissue engineering.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The R configuration at the third carbon atom is critical for maintaining the molecule's biological activity, as stereochemistry often plays a decisive role in molecular recognition and binding affinity.

Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound. These methods not only improve yield but also reduce waste, aligning with the principles of green chemistry. Such innovations are particularly important given the increasing demand for sustainable chemical processes.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed potential binding modes with key enzymes involved in cellular signaling pathways, suggesting its potential as a lead compound for drug development.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopent-4-ynoic acid is a multifaceted compound with significant potential in both medicinal and materials chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers across various disciplines.